ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(2-chloro-5-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C14H11ClN2O6S/c1-2-23-12(18)7-16-13(19)11(24-14(16)20)6-8-5-9(17(21)22)3-4-10(8)15/h3-6H,2,7H2,1H3/b11-6+
• InChI Key: QDXIARCHQRYFLK-IZZDOVSWSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=C(C=CC(=C2)[N+](=O)[O-])Cl)/SC1=O
• Molecular Formula: C14H11ClN2O6S
• Molecular Weight: 370.8 g/mol

Description

Ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate, also known as CNTA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various biological and chemical processes.

Mechanism of Action

The mechanism of action of ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. This compound has been shown to inhibit acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter in the brain. This compound has also been shown to inhibit the activity of certain proteins, including matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of acetylcholinesterase and matrix metalloproteinases. This compound has also been shown to have antioxidant properties, which may be beneficial for the treatment of certain diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its ability to selectively bind to certain metal ions, making it a useful tool for the detection and quantification of these ions. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the study of ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One area of research could be the development of new drugs and pharmaceuticals based on the structure of this compound. Another area of research could be the development of new fluorescent probes for the detection of metal ions using this compound as a scaffold. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

Ethyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is its use as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has also been studied for its potential use in the development of new drugs and pharmaceuticals due to its ability to inhibit certain enzymes and proteins.